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Compound of Interest

Compound Name: Boc-N-Me-Phe-OH

Cat. No.: B558134

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (2S)-2-[methyl-[(2-
methylpropan-2-yl)oxycarbonyl]amino]-3-phenylpropanoic acid, commonly known as Boc-N-
Me-Phe-OH. The information presented herein is crucial for ensuring a safe laboratory
environment and maintaining the integrity of research involving this compound.

Chemical and Physical Properties

Boc-N-Me-Phe-OH is a phenylalanine derivative widely used in peptide synthesis. The N-
terminal tert-butoxycarbonyl (Boc) protecting group and the N-methylation of the alpha-amino
group are key features that influence its reactivity and handling.
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Property Value

CAS Number 37553-65-4

Molecular Formula C15H21NOa4

Molecular Weight 279.33 g/mol

Appearance White to off-white solid or powder

Melting Point 87 °C[1]

Boiling Point 405.0 £ 34.0 °C at 760 mmHg][1]

Density 1.1 +0.1 g/cm3[1]

Solubility Soluble in organic solvents such as DMSO.[2]

Safety and Hazard Information

While a specific, comprehensive safety data sheet (SDS) for Boc-N-Me-Phe-OH is not readily

available, information from SDSs of closely related compounds, such as Boc-Phe(4-Me)-OH

and N-Boc-Phe-OH, provides essential safety guidance.

Hazard Identification:

May be harmful if swallowed.

Signal Word: Warning

Hazard Statements:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

May be harmful if inhaled, causing respiratory tract irritation.

May cause skin and eye irritation upon contact.

Not classified as a hazardous substance according to Regulation (EC) No. 1272/2008.
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e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage

Proper handling and storage are critical to maintain the quality of Boc-N-Me-Phe-OH and
ensure the safety of laboratory personnel.
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Aspect Recommendation

Handle in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of
Handling dust.[3] Avoid contact with skin, eyes, and

clothing. Use appropriate personal protective

equipment (PPE).

Store in a tightly sealed container in a cool, dry
place. Recommended storage as a powder is at

Storage -20°C for up to 3 years. Solutions in solvent can
be stored at -80°C for up to 6 months or at
-20°C for up to 1 month.

Incompatible Materials Strong oxidizing agents and strong acids.

Under fire conditions, may produce carbon

Hazardous Decomposition ) ) ]
oxides (CO, CO2z) and nitrogen oxides (NOXx).

Experimental Protocols

The following are general protocols for the handling and use of Boc-N-Me-Phe-OH in a
laboratory setting.

General Handling and Weighing of Powder

This protocol outlines the safe procedure for weighing and preparing Boc-N-Me-Phe-OH for an
experiment.

Materials:

Boc-N-Me-Phe-OH solid

Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses with side shields,
nitrile gloves

Chemical fume hood

Spatula
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Weighing paper or boat

Analytical balance

Vial or flask for the experiment

Procedure:

Ensure all necessary PPE is worn correctly before handling the compound.

Perform all handling of the solid compound inside a certified chemical fume hood to control
dust.

Place a clean weighing paper or boat on the analytical balance and tare it.

Carefully transfer the desired amount of Boc-N-Me-Phe-OH from its storage container to the
weighing paper using a clean spatula. Avoid creating dust clouds.

Record the exact weight of the compound.
Transfer the weighed compound to the designated reaction vial or flask.

Tightly seal the main storage container of Boc-N-Me-Phe-OH and return it to its proper
storage location.

Clean the spatula and the weighing area thoroughly.

Dispose of any contaminated materials, such as weighing paper and gloves, in the
appropriate chemical waste container.

Use in Peptide Synthesis (Coupling Reaction)

This protocol provides a general method for the coupling of Boc-N-Me-Phe-OH to an amino

acid ester in solution-phase peptide synthesis.

Materials:

Boc-N-Me-Phe-OH
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Amino acid ester hydrochloride (e.g., H-Gly-OMe-HCI)
Coupling reagent (e.g., HBTU, HATU)

Base (e.g., DIPEA, NMM)

Anhydrous solvent (e.g., DMF, DCM)

Magnetic stirrer and stir bar

Reaction flask

Standard work-up and purification equipment
Procedure:

In a clean, dry reaction flask, dissolve Boc-N-Me-Phe-OH (1.0 equivalent) in the appropriate
anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Add the coupling reagent (1.0-1.2 equivalents) to the solution and stir for a few minutes to
activate the carboxylic acid.

In a separate flask, dissolve the amino acid ester hydrochloride (1.0-1.2 equivalents) in the
anhydrous solvent and add the base (2.0-2.5 equivalents) to neutralize the salt.

Add the neutralized amino acid ester solution to the activated Boc-N-Me-Phe-OH solution.

Allow the reaction to stir at room temperature for several hours, monitoring the progress by a
suitable method (e.g., TLC or LC-MS).

Upon completion, perform an appropriate aqueous work-up to remove excess reagents and
byproducts.

Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOQOa.), filter, and
concentrate under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography or
recrystallization.
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Visualizations

The following diagrams illustrate key conceptual and practical aspects related to the use of
Boc-N-Me-Phe-OH.

Laboratory Handling Workflow for Boc-N-Me-Phe-OH

Preparation
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Weighing
(Use analytical balance, avoid dust)

Transfer to Reaction Vessel

Dissolution in Anhydrous Solvent

Cleanup and Waste Disposal
(Clean equipment, dispose of waste properly)

Return to Storage
(Tightly sealed, correct temperature)
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Caption: A typical experimental workflow for handling Boc-N-Me-Phe-OH in a laboratory
setting.
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Caption: The conceptual impact of incorporating an N-methylated amino acid like Boc-N-Me-
Phe-OH into a peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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